Cas no 327092-54-6 (N-(3-chlorophenyl)-4-hydrazinyl-3-nitrobenzene-1-sulfonamide)

• Product Name: N-(3-chlorophenyl)-4-hydrazinyl-3-nitrobenzene-1-sulfonamide
• CAS No: 327092-54-6
• MF: C₁₂H₁₁ClN₄O₄S
• MW: 342.758139848709
• MDL: MFCD02708211
• CID: 843327
• PubChem ID: 3585375
• Update Time: 2025-05-19

N-(3-chlorophenyl)-4-hydrazinyl-3-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-CHLORO-PHENYL)-4-HYDRAZINO-3-NITRO-BENZENESULFONAMIDE
• N-(3-chlorophenyl)-4-hydrazinyl-3-nitrobenzene-1-sulfonamide
• MFCD02708211
• J-522996
• N-(3-chlorophenyl)-4-hydrazinyl-3-nitrobenzenesulfonamide
• 327092-54-6
• EN300-03565
• AKOS000116226
• CS-0219273
• G34413
• Z56792363

• MDL： MFCD02708211
• Inchi： 1S/C12H11ClN4O4S/c13-8-2-1-3-9(6-8)16-22(20,21)10-4-5-11(15-14)12(7-10)17(18)19/h1-7,15-16H,14H2
• InChI Key： LZGAGAMFWXXPTQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NS(C1C=CC(=C(C=1)[N+](=O)[O-])NN)(=O)=O

Computed Properties

• Exact Mass: 342.0189537g/mol
• Monoisotopic Mass: 342.0189537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 138Ų

Additional information on N-(3-chlorophenyl)-4-hydrazinyl-3-nitrobenzene-1-sulfonamide

Comprehensive Overview of N-(3-chlorophenyl)-4-hydrazinyl-3-nitrobenzene-1-sulfonamide (CAS No. 327092-54-6)

N-(3-chlorophenyl)-4-hydrazinyl-3-nitrobenzene-1-sulfonamide (CAS No. 327092-54-6) is a specialized sulfonamide derivative with a unique molecular structure that combines a chlorophenyl group, a hydrazinyl moiety, and a nitrobenzene ring. This compound has garnered significant attention in pharmaceutical research and organic synthesis due to its potential applications in drug development and chemical intermediates. The presence of both nitro and hydrazine functional groups makes it a versatile building block for designing novel bioactive molecules.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their widespread use in medicinal chemistry and material science. Researchers are particularly interested in N-(3-chlorophenyl)-4-hydrazinyl-3-nitrobenzene-1-sulfonamide due to its potential role in targeting enzyme inhibition and receptor modulation. Its structural features align with current trends in small-molecule drug discovery, where nitroaromatics and hydrazine derivatives are explored for their therapeutic properties.

The synthesis of CAS No. 327092-54-6 involves multi-step organic reactions, including sulfonylation and nitration, followed by hydrazine incorporation. These processes are critical for achieving high purity and yield, which are essential for research-grade applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for scientific studies.

One of the most frequently asked questions about N-(3-chlorophenyl)-4-hydrazinyl-3-nitrobenzene-1-sulfonamide revolves around its stability and storage conditions. Like many nitro-containing compounds, it requires careful handling to prevent degradation. Storing it in a cool, dry environment away from light and oxidizing agents is recommended to maintain its integrity. This aligns with broader industry concerns about chemical stability and long-term storage solutions.

Another hot topic is the biological activity of hydrazine derivatives. Recent studies suggest that compounds like CAS No. 327092-54-6 may exhibit antimicrobial or antioxidant properties, making them candidates for further pharmacological evaluation. These findings are part of a larger trend toward exploring nitrogen-rich molecules for healthcare applications, a subject of growing interest in academic and industrial research.

From an SEO perspective, keywords such as "sulfonamide synthesis", "nitrobenzene derivatives", and "hydrazine-based compounds" are highly relevant to this compound. These terms reflect common search queries from chemists, pharmacologists, and material scientists seeking specialized information. By addressing these topics, this article aims to provide a comprehensive resource that meets the needs of diverse audiences.

In conclusion, N-(3-chlorophenyl)-4-hydrazinyl-3-nitrobenzene-1-sulfonamide (CAS No. 327092-54-6) represents a fascinating area of chemical research with promising applications. Its structural complexity and functional diversity make it a valuable subject for ongoing studies. As the scientific community continues to explore innovative compounds, this sulfonamide derivative stands out as a noteworthy example of modern chemical innovation.